3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
Overview
Description
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one, also known as 3-bromo-DMP, is a highly versatile and potent synthetic reagent with a wide range of applications in organic synthesis and medicinal chemistry. It is a brominated dihydropyridine derivative and has been used as a building block for the synthesis of various heterocyclic compounds. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one has a wide range of applications in scientific research. It has been used as a building block for the synthesis of various heterocyclic compounds, including pyrido[3,4-d]pyrimidines and pyrido[3,4-b]pyridazines. It has also been used as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one has been used as a reagent for the synthesis of various organometallic compounds and for the preparation of various organoboron compounds.
Mechanism of Action
The mechanism of action of 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is not fully understood, but it is believed to involve the formation of a bromonium ion intermediate. This bromonium ion intermediate is then attacked by a nucleophile, such as water or an alcohol, to form the desired product. The reaction is thought to proceed via a radical-induced bromonium ion mechanism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one are not well understood. However, it has been suggested that 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one may have an inhibitory effect on the enzyme monoamine oxidase (MAO). Inhibition of MAO has been linked to a number of physiological effects, including reduced anxiety and improved mood. Additionally, 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one has been shown to have antioxidant activity in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one in laboratory experiments is its versatility. It can be used as a building block for the synthesis of various heterocyclic compounds, as a reagent for the synthesis of organometallic compounds, and as a key intermediate for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is relatively safe to handle and store, making it an ideal reagent for laboratory experiments.
One of the main limitations of using 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one in laboratory experiments is its cost. 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is a relatively expensive reagent and its cost can be prohibitive for some laboratory experiments. Additionally, 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is a highly reactive compound and must be handled and stored with care.
Future Directions
The future of 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is promising. Further research is needed to better understand its mechanism of action and its potential applications in medicinal chemistry and organic synthesis. Additionally, further research is needed to explore its potential therapeutic applications, such as its potential to inhibit MAO and its antioxidant activity. Finally, further research is needed to explore its potential as a building block for the synthesis of various heterocyclic compounds and its potential as a reagent for the synthesis of organometallic compounds and other organic compounds.
Synthesis Methods
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one can be synthesized through a variety of methods, including the reaction of a difluoromethyl-substituted pyridine with bromine, the reaction of difluoromethyl-substituted pyridine with bromine and a base, the reaction of a difluoromethyl-substituted pyridine with a brominating agent, and the reaction of difluoromethyl-substituted pyridine with a Grignard reagent. The most common method of synthesis involves the reaction of a difluoromethyl-substituted pyridine with bromine and a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at room temperature and the product is a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one involves the reaction of 3-bromo-2-hydroxypyridine with difluoromethyl ketone in the presence of a base to form the intermediate 3-bromo-1-(difluoromethyl)pyridin-2-one. This intermediate is then reduced using sodium borohydride to yield the final product.", "Starting Materials": [ "3-bromo-2-hydroxypyridine", "difluoromethyl ketone", "base", "sodium borohydride" ], "Reaction": [ "Step 1: 3-bromo-2-hydroxypyridine is reacted with difluoromethyl ketone in the presence of a base to form the intermediate 3-bromo-1-(difluoromethyl)pyridin-2-one.", "Step 2: The intermediate is then reduced using sodium borohydride to yield the final product, 3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one." ] } | |
CAS RN |
1263179-33-4 |
Product Name |
3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one |
Molecular Formula |
C6H4BrF2NO |
Molecular Weight |
224 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
